Cas no 2141094-71-3 (1-(tert-butoxy)methyl-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(tert-butoxy)methyl-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2141094-71-3
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6415027
• PubChem ID: 165975026
• Update Time: 2025-06-13

1-(tert-butoxy)methyl-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)methyl-3-oxocyclobutane-1-carboxylic acid
• EN300-1794035
• 2141094-71-3
• 1-[(tert-butoxy)methyl]-3-oxocyclobutane-1-carboxylic acid

• Inchi： 1S/C10H16O4/c1-9(2,3)14-6-10(8(12)13)4-7(11)5-10/h4-6H2,1-3H3,(H,12,13)
• InChI Key： VKRNHJNGIQFTJB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CC1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(tert-butoxy)methyl-3-oxocyclobutane-1-carboxylic acid

Professional Introduction to 1-(tert-butoxy)methyl-3-oxocyclobutane-1-carboxylic Acid (CAS No. 2141094-71-3)

1-(tert-butoxy)methyl-3-oxocyclobutane-1-carboxylic acid, identified by its CAS number 2141094-71-3, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its cyclobutane core and functionalized side chains, has garnered attention due to its versatile applications in synthetic chemistry and potential utility in drug development. The tert-butoxy and methyl substituents play crucial roles in modulating the reactivity and stability of the molecule, making it a valuable intermediate in various chemical transformations.

The structural framework of 1-(tert-butoxy)methyl-3-oxocyclobutane-1-carboxylic acid features a cyclobutane ring with an ester group at the 1-position and an aldehyde-like functionality at the 3-position. This unique arrangement allows for diverse chemical modifications, enabling researchers to explore its potential in designing novel molecular architectures. The presence of the tert-butoxy group enhances the compound's stability towards hydrolysis, making it particularly useful in reactions requiring harsh conditions or prolonged reaction times.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their broad spectrum of biological activities. The cyclobutane ring, being a common motif in many bioactive molecules, has been extensively studied for its ability to influence pharmacokinetic properties such as solubility and metabolic stability. The incorporation of oxygen-containing functional groups like the ester and ketone moieties in 1-(tert-butoxy)methyl-3-oxocyclobutane-1-carboxylic acid further enhances its potential as a pharmacophore.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential applications in the synthesis of active pharmaceutical ingredients (APIs). For instance, the methyl group can be readily removed or modified to introduce other functional groups, allowing for the creation of more complex molecules with tailored biological activities. This flexibility makes 1-(tert-butoxy)methyl-3-oxocyclobutane-1-carboxylic acid a valuable building block in medicinal chemistry.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors. The use of protecting groups, such as the tert-butoxy moiety, is essential to prevent unwanted side reactions during the synthesis process. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Ongoing research in this area is exploring new synthetic pathways that could improve the efficiency and sustainability of producing 1-(tert-butoxy)methyl-3-oxocyclobutane-1-carboxylic acid strong>. Additionally, computational methods are being utilized to predict the biological activity of derivatives before they are synthesized in the lab. This approach not only saves time but also reduces the amount of experimental material required, aligning with green chemistry principles.

The potential applications of this compound extend beyond pharmaceuticals. In materials science, for example, derivatives of cyclobutane have been investigated for their use in polymer synthesis and as monomers for creating novel materials with unique properties. The stability provided by the ester group makes it an attractive candidate for applications where chemical resistance is required.

In conclusion, 1-(tert-butoxy)methyl-3-oxocyclobutane-1-carboxylic acid (CAS No. 2141094-71-3) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and reactivity make it a valuable tool for researchers looking to develop new drugs or advanced materials. As research continues to evolve, we can expect to see even more innovative uses for this versatile compound.